An In-depth Technical Guide to the Synthesis and Isotopic Purity of Diphenyldiethyltin-d10
An In-depth Technical Guide to the Synthesis and Isotopic Purity of Diphenyldiethyltin-d10
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of diphenyldiethyltin-d10 (B1160385). The information presented is intended for a technical audience and details the necessary experimental protocols, analytical methodologies, and expected data outcomes.
Introduction
Diphenyldiethyltin-d10 is a deuterated analogue of diphenyldiethyltin, an organotin compound. The replacement of the ten hydrogen atoms on the two ethyl groups with deuterium (B1214612) atoms makes it a valuable tool in various research applications, including mass spectrometry-based quantitative analysis, mechanistic studies of organotin metabolism and toxicity, and as an internal standard in analytical chemistry. The successful synthesis and characterization of this labeled compound are critical for its effective use. This guide outlines a feasible synthetic route and the analytical methods required to ascertain its isotopic purity.
Synthesis of Diphenyldiethyltin-d10
The synthesis of diphenyldiethyltin-d10 can be achieved through a Grignard reaction, a well-established method for forming carbon-tin bonds. This approach involves the reaction of dichlorodiphenyltin with a deuterated Grignard reagent, ethyl-d5-magnesium bromide.
Synthesis Workflow
The overall synthetic workflow is depicted in the following diagram:
Caption: Synthetic workflow for diphenyldiethyltin-d10.
Experimental Protocols
2.2.1. Preparation of Ethyl-d5-magnesium bromide
This procedure should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.
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Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.
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Reagents:
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Magnesium turnings
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Bromoethane-d5 (1.1 equivalents)
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Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)
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Procedure:
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Activate the magnesium turnings in the flask by gentle heating under vacuum and then cooling under an inert atmosphere.
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Add a small crystal of iodine to the magnesium to initiate the reaction.
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Add a small portion of a solution of bromoethane-d5 in the anhydrous solvent to the magnesium.
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Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining bromoethane-d5 solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.
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After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.
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The resulting solution of ethyl-d5-magnesium bromide is used directly in the next step.
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2.2.2. Synthesis of Diphenyldiethyltin-d10
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Apparatus: A three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer, maintained under an inert atmosphere.
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Reagents:
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Dichlorodiphenyltin
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Freshly prepared ethyl-d5-magnesium bromide solution (2.2 equivalents)
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Anhydrous diethyl ether or THF
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Saturated aqueous ammonium (B1175870) chloride solution
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Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
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Anhydrous magnesium sulfate
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Procedure:
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Dissolve dichlorodiphenyltin in the anhydrous solvent in the reaction flask.
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Cool the solution in an ice bath.
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Add the ethyl-d5-magnesium bromide solution dropwise from the dropping funnel to the stirred solution of dichlorodiphenyltin.
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours or overnight.
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Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.
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Extract the aqueous layer with an organic solvent.
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Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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Filter and evaporate the solvent under reduced pressure to obtain the crude product.
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Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.
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Isotopic Purity Analysis
The determination of the isotopic purity of the synthesized diphenyldiethyltin-d10 is crucial. This is typically achieved using a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Analytical Workflow
The following diagram illustrates the workflow for determining the isotopic purity of the synthesized compound.
Caption: Analytical workflow for isotopic purity determination.
Experimental Protocols for Analysis
3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)
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Principle: GC separates the components of a mixture, and the MS detects the mass-to-charge ratio of the eluted compounds. For diphenyldiethyltin-d10, the mass spectrum will show a molecular ion peak at a higher mass compared to its non-deuterated counterpart. The relative intensities of the molecular ion peaks corresponding to different isotopologues (d0 to d10) are used to calculate the isotopic enrichment.
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Sample Preparation: Dissolve a small amount of the purified product in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).
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Instrumentation: A gas chromatograph coupled to a mass spectrometer (quadrupole or time-of-flight).
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Typical GC Conditions:
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Column: A non-polar capillary column (e.g., DB-5ms).
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Injector Temperature: 250 °C.
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Oven Program: Start at a suitable temperature (e.g., 100 °C), ramp up to a higher temperature (e.g., 280 °C).
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Carrier Gas: Helium.
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Typical MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.
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Scan Range: A range that includes the expected molecular ion masses of the deuterated and non-deuterated compounds.
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Data Analysis: The isotopic purity is determined by analyzing the isotopic cluster of the molecular ion. The percentage of the d10 isotopologue is calculated relative to the sum of all isotopologues (d0 to d10).
3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Principle: ¹H NMR is used to determine the degree of deuteration by observing the disappearance or significant reduction of signals corresponding to the ethyl protons. ¹³C NMR can also provide information on the deuteration through the coupling patterns and chemical shifts.
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Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., chloroform-d, CDCl₃) that does not have signals in the region of interest.
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¹H NMR Analysis:
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Acquire a high-resolution ¹H NMR spectrum.
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Integrate the residual proton signals in the ethyl region and compare them to the integral of a non-deuterated internal standard or the phenyl protons of the molecule itself.
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The percentage of deuteration can be estimated from the reduction in the integral value.
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²H NMR Analysis:
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Directly observe the deuterium signals to confirm the positions of deuteration.
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¹³C NMR Analysis:
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The carbon signals of the deuterated ethyl groups will appear as multiplets due to C-D coupling, and their chemical shifts may be slightly different from the non-deuterated compound.
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Data Presentation
The quantitative data obtained from the isotopic purity analysis should be summarized in a clear and structured format.
Table 1: Expected GC-MS Data for Isotopic Distribution of Diphenyldiethyltin-d10
| Isotopologue | Abbreviation | Expected m/z (Molecular Ion) | Relative Abundance (%) |
| Diphenyldiethyltin | d0 | 332 | < 1 |
| Diphenyldiethyltin-d1 | d1 | 333 | < 1 |
| ... | ... | ... | ... |
| Diphenyldiethyltin-d9 | d9 | 341 | 1 - 5 |
| Diphenyldiethyltin-d10 | d10 | 342 | > 95 |
Note: The expected m/z is for the most abundant tin isotope. The actual mass spectrum will show a characteristic isotopic pattern for tin.
Table 2: Expected NMR Data for Diphenyldiethyltin-d10
| Nucleus | Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| ¹H | ~7.2-7.5 | m | 10H | Phenyl protons |
| ¹H | ~1.3 | Residual signal | << 10H | Ethyl protons |
| ¹³C | ~128-137 | m | - | Phenyl carbons |
| ¹³C | ~10-15 | m (due to C-D coupling) | - | Ethyl carbons |
Conclusion
The synthesis of diphenyldiethyltin-d10 via a Grignard reaction is a robust and reliable method. The isotopic purity of the final product is critical for its intended applications and can be accurately determined using a combination of GC-MS and NMR spectroscopy. By following the detailed protocols outlined in this guide, researchers can confidently synthesize and characterize high-purity diphenyldiethyltin-d10 for their scientific investigations.
